![molecular formula C11H19N3O3 B8340614 [2-(3-Ethyl-[1,2,4]oxadiazol-5-yl)-ethyl]-carbamic acid tert-butyl ester](/img/structure/B8340614.png)
[2-(3-Ethyl-[1,2,4]oxadiazol-5-yl)-ethyl]-carbamic acid tert-butyl ester
Cat. No. B8340614
M. Wt: 241.29 g/mol
InChI Key: ZXRJXCGKBMTTSA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08354418B2
Procedure details
2.05 g (8.50 mmol) tert-butyl [2-(3-ethyl-[1,2,4]oxadiazol-5-yl)-ethyl]-carbamate are placed in 20 ml dichloromethane and 40 ml of 1 molar ethereal hydrochloric acid are added. The reaction mixture is stirred for 16 hours at ambient temperature and 4 hours at 40° C. After the addition of a further 10 ml ethereal hydrochloric acid stirring is continued for 72 hours at ambient temperature. The suspension is evaporated down.
Quantity
2.05 g
Type
reactant
Reaction Step One
Identifiers
|
REACTION_CXSMILES
|
[CH2:1]([C:3]1[N:7]=[C:6]([CH2:8][CH2:9][NH:10]C(=O)OC(C)(C)C)[O:5][N:4]=1)[CH3:2].[ClH:18]>ClCCl>[ClH:18].[CH2:1]([C:3]1[N:7]=[C:6]([CH2:8][CH2:9][NH2:10])[O:5][N:4]=1)[CH3:2] |f:3.4|
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Inputs
Step One
|
Name
|
|
|
Quantity
|
2.05 g
|
|
Type
|
reactant
|
|
Smiles
|
C(C)C1=NOC(=N1)CCNC(OC(C)(C)C)=O
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Step Two
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Name
|
|
|
Quantity
|
40 mL
|
|
Type
|
reactant
|
|
Smiles
|
Cl
|
Step Three
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Name
|
|
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Quantity
|
10 mL
|
|
Type
|
reactant
|
|
Smiles
|
Cl
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Step Four
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Name
|
|
|
Quantity
|
20 mL
|
|
Type
|
solvent
|
|
Smiles
|
ClCCl
|
Conditions
Temperature
|
Control Type
|
AMBIENT
|
|
Setpoint
|
40 °C
|
Stirring
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Type
|
CUSTOM
|
|
Details
|
The reaction mixture is stirred for 16 hours at ambient temperature and 4 hours at 40° C
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
WAIT
|
Type
|
WAIT
|
|
Details
|
is continued for 72 hours at ambient temperature
|
|
Duration
|
72 h
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The suspension is evaporated down
|
Outcomes
Product
Details
Reaction Time |
4 h |
|
Name
|
|
|
Type
|
|
|
Smiles
|
Cl.C(C)C1=NOC(=N1)CCN
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Source
|
Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
